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Compound of Interest

Compound Name: MSI-1436 lactate

Cat. No.: B10800591 Get Quote

Technical Support Center: MSI-1436 Lactate
Welcome to the technical support center for MSI-1436 lactate (Trodusquemine lactate). This

resource provides essential information for researchers, scientists, and drug development

professionals on the proper storage and handling of MSI-1436 lactate to prevent its

degradation and ensure experimental consistency.

Frequently Asked Questions (FAQs)
Q1: What is MSI-1436 lactate and what is its primary mechanism of action?

A1: MSI-1436 lactate, also known as Trodusquemine lactate, is a selective, non-competitive

inhibitor of protein-tyrosine phosphatase 1B (PTP1B).[1][2][3] PTP1B is a key regulator of

insulin and leptin signaling pathways, making MSI-1436 a compound of interest for research in

metabolic diseases like obesity and diabetes.[4]

Q2: What are the recommended storage conditions for MSI-1436 lactate powder?

A2: To ensure long-term stability, MSI-1436 lactate in its solid (powder) form should be stored

under specific conditions.[1] Please refer to the product's Certificate of Analysis (CofA) for lot-

specific recommendations. General guidelines are summarized in the table below.

Q3: How should I store stock solutions of MSI-1436 lactate?
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A3: Once MSI-1436 lactate is dissolved in a solvent, it is more susceptible to degradation.

Stock solutions should be prepared, aliquoted into single-use volumes to avoid repeated

freeze-thaw cycles, and stored at or below -20°C. For maximum stability, storage at -80°C is

recommended.

Q4: What solvents are recommended for dissolving MSI-1436 lactate?

A4: MSI-1436 lactate has reported solubility in DMSO (54 mg/mL, requiring ultrasonic

warming) and 0.1 M HCl (50 mg/mL). It is crucial to use high-purity, anhydrous solvents, as

moisture can promote degradation. When using DMSO, it is noted that hygroscopic (water-

absorbing) DMSO can significantly impact solubility.

Q5: How does pH affect the stability of MSI-1436 lactate solutions?

A5: The stability of a lactate salt can be pH-dependent. While specific data for MSI-1436 is not

readily available, solutions of lactate salts can be susceptible to hydrolysis under strongly

acidic or basic conditions. It is advisable to maintain the pH of aqueous solutions within a

neutral range (pH 6.5-7.5) unless the experimental protocol requires otherwise. Always prepare

fresh solutions for experiments.

Q6: Is MSI-1436 lactate sensitive to light or oxygen?

A6: While specific photosensitivity data is limited, it is a general best practice for all complex

organic molecules to be protected from light and oxygen to prevent photo-oxidation or other

degradation pathways. Store both solid compound and solutions in amber vials or containers

wrapped in foil and consider purging aliquot headspace with an inert gas like argon or nitrogen

before sealing.

Data Summary Tables
Table 1: Recommended Storage Conditions for MSI-1436
Lactate
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Form
Storage
Temperature

Recommended
Duration

Key
Considerations

Solid (Powder) 4°C Short-term

Must be sealed and

protected from

moisture.

-20°C Up to 3 years

For long-term storage,

ensure the container

is tightly sealed.

In Solvent -20°C Up to 1 year

Aliquot into single-use

vials to avoid freeze-

thaw cycles.

-80°C Up to 2 years

Preferred for long-

term storage of stock

solutions to maximize

stability.

Table 2: Factors Contributing to Degradation and
Mitigation Strategies
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Degradation Factor Potential Effect Mitigation Strategy

Moisture/Humidity
Hydrolysis of the lactate salt or

the parent molecule.

Store solid compound in a

desiccator. Use anhydrous,

high-purity solvents.

Temperature
Increased rate of chemical

degradation.

Adhere strictly to

recommended storage

temperatures (-20°C or -80°C).

Freeze-Thaw Cycles

Physical stress on the

molecule; potential for

precipitation and aggregation.

Prepare single-use aliquots of

stock solutions.

Improper pH
Acid or base-catalyzed

hydrolysis.

Maintain solutions at a near-

neutral pH unless otherwise

required. Use appropriate

buffers.

Light Exposure Photodegradation.
Store in amber vials or protect

from light with foil.

Oxygen Oxidation.

Purge aliquot headspace with

inert gas (argon or nitrogen)

before sealing.

Troubleshooting Guide
Problem: My experimental results are inconsistent or show a loss of compound activity over

time.

Possible Cause: Degradation of MSI-1436 lactate stock solution.

Solution:

Verify Storage: Confirm that your stock solutions have been stored at -80°C and have not

undergone multiple freeze-thaw cycles.

Prepare Fresh Stock: Discard the old stock solution and prepare a new one from the solid

powder.
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Perform Quality Control: If possible, analyze the new and old stock solutions via High-

Performance Liquid Chromatography (HPLC) to check for the appearance of degradation

peaks.

Problem: I observe precipitation or cloudiness in my stock solution after thawing.

Possible Cause: The compound's solubility limit has been exceeded, or the compound is

precipitating out of solution due to repeated freeze-thaw cycles.

Solution:

Gentle Warming/Sonication: Gently warm the vial to 37°C and use a bath sonicator for a

few minutes to attempt redissolving the precipitate.

Solvent Check: Ensure you are using a fresh, anhydrous solvent. Hygroscopic DMSO can

negatively affect solubility.

Aliquot Strategy: In the future, prepare smaller, single-use aliquots to prevent the need for

thawing the entire stock.

Experimental Protocols
Protocol: Stability Assessment of MSI-1436 Lactate
Solution via HPLC
This protocol provides a general framework for assessing the stability of your MSI-1436 lactate
stock solution over time.

1. Objective: To quantify the percentage of intact MSI-1436 lactate and detect the presence of

degradation products in a solution stored under specific conditions.

2. Materials:

MSI-1436 Lactate stock solution (e.g., 10 mM in DMSO).

HPLC system with a UV detector.

C18 reverse-phase HPLC column.
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Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

High-purity solvents and reagents.

3. Methodology:

Time-Zero Sample (T=0):

Immediately after preparing a fresh stock solution of MSI-1436 lactate, dilute a small

sample to a working concentration (e.g., 100 µM) with the mobile phase.

Inject 10-20 µL onto the HPLC system.

Run a gradient elution method (e.g., 5% to 95% Mobile Phase B over 20 minutes).

Set the UV detector to a wavelength appropriate for MSI-1436 (scan for optimal

wavelength if unknown, typically between 210-280 nm).

Record the chromatogram. The main peak corresponds to the intact MSI-1436 lactate.

Record its retention time and peak area.

Sample Storage:

Store the remaining stock solution and/or aliquots under the desired test conditions (e.g.,

-20°C, 4°C, room temperature).

Subsequent Time Points (T=1 week, T=1 month, etc.):

At each scheduled time point, retrieve a sample.

Prepare and inject the sample into the HPLC system using the exact same method as the

T=0 sample.

Record the chromatogram.

4. Data Analysis:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b10800591?utm_src=pdf-body
https://www.benchchem.com/product/b10800591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compare the chromatograms from each time point to the T=0 sample.

Calculate the percentage of remaining MSI-1436 lactate at each time point: (% Remaining)

= (Peak Area at T=x / Peak Area at T=0) * 100.

Look for the appearance of new peaks, which indicate degradation products.

A solution is generally considered stable if the main peak area remains >95% of the initial

area and no significant degradation peaks appear.

Visual Guides and Workflows
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Troubleshooting Workflow: Inconsistent Results

Inconsistent or Reduced
Compound Activity

Possible Cause:
Compound Degradation

Verify Storage Conditions
(-20°C or -80°C)

Check for Multiple
Freeze-Thaw Cycles

Prepare Fresh Stock
Solution from Powder

Create Single-Use Aliquots
for Future Use

Optional QC:
Analyze Old vs. New Stock

via HPLC/LC-MS

Click to download full resolution via product page

Caption: Troubleshooting logic for addressing inconsistent experimental results.
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Experimental Workflow: HPLC Stability Assessment

1. Prepare Fresh
Stock Solution

2. Analyze T=0 Sample
(Establish Baseline)

3. Store Aliquots
at Test Conditions

4. Analyze Samples
at Subsequent Time Points

(T=1wk, T=1mo, etc.)

5. Compare Chromatograms
(Peak Area, New Peaks)

6. Determine Stability
(>95% Parent Compound?)

Click to download full resolution via product page

Caption: Step-by-step workflow for assessing compound stability via HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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